50-85-1

4-Methylsalicylic acid

In Stock

• CAS RN:
• 50-85-1

• Formula:
• C8H8O3

• InChI:
• InChI=1S/C8H8O3/c1-5-2-3-6(8(10)11)7(9)4-5/h2-4,9H,1H3,(H,10,11)

• InChIKey:
• NJESAXZANHETJV-UHFFFAOYSA-N

• The heteroleptic tris-cyclometalated iridium(III) complex with 4-methylsalicylic acid (Msal) was synthesized and characterized.
  4-methylsalicylic acid is a monohydroxybenzoic acid consisting of salicylic acid having a methyl group at the 4-position. It derives from a salicylic acid.
  

(2'-Methyl-[1,1'-biphenyl]-3-yl)methanol

In Stock

• CAS RN:
• 76350-85-1

• Formula:
• C14H14O

• InChI:
• InChI=1S/C14H14O/c1-11-5-2-3-8-14(11)13-7-4-6-12(9-13)10-15/h2-9,15H,10H2,1H3

• InChIKey:
• CEHQWCFLTWFAOL-UHFFFAOYSA-N

• (2'-Methyl-[1,1'-biphenyl]-3-yl)methanol is a useful research compound. Its molecular formula is C14H14O and its molecular weight is 198.26 g/mol. The purity is usually 95%.

beta-D-gentiobiosyl crocetin

In Stock

• CAS RN:
• 55750-85-1

• Formula:
• C32H44O14

• InChI:
• InChI=1S/C32H44O14/c1-17(11-7-13-19(3)29(40)41)9-5-6-10-18(2)12-8-14-20(4)30(42)46-32-28(39)26(37)24(35)22(45-32)16-43-31-27(38)25(36)23(34)21(15-33)44-31/h5-14,21-28,31-39H,15-16H2,1-4H3,(H,40,41)/b6-5+,11-7+,12-8+,17-9+,18-10+,19-13+,20-14+/t21-,22-,23-,24-,25+,26+,27-,28-,31-,32+/m1/s1

• InChIKey:
• VULLCGFNYWDRHL-YJOFKXFJSA-N

• Beta-D-gentiobiosyl crocetin is a dicarboxylic acid monoester resulting from the formal condensation of one of the carboxylic acid groups of crocetin with the anomeric hydroxy group of beta-D-gentiobiose. It is a dicarboxylic acid monoester, a glycoside and a disaccharide derivative. It derives from a crocetin and a gentiobiose. It is a conjugate acid of a beta-D-gentiobiosyl crocetin(1-).

2-Chlorobenzoic Acid-d1

In Stock

• CAS RN:
• 84450-85-1

• Formula:
• C₇H₄DClO₂

• InChI:
• InChI=1S/C7H5ClO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H,9,10)/i/hD

• 2-Chlorobenzoic Acid-d1, also known as 2-Chlorobenzoic Acid-d1, is a useful research compound. Its molecular formula is C₇H₄DClO₂ and its molecular weight is 157.57. The purity is usually 95%.

(Z)-N'-(4-hydroxy-3-methoxybenzylidene)-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide

In Stock

• CAS RN:
• 403650-85-1

• Formula:
• C17H16N4O3S

• InChI:
• InChI=1S/C17H16N4O3S/c1-10-3-6-16(25-10)12-8-13(20-19-12)17(23)21-18-9-11-4-5-14(22)15(7-11)24-2/h3-9,22H,1-2H3,(H,19,20)(H,21,23)/b18-9-

• InChIKey:
• IRJJPTMFSPYUMC-NVMNQCDNSA-N

• (Z)-N'-(4-hydroxy-3-methoxybenzylidene)-3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C17H16N4O3S and its molecular weight is 356.4. The purity is usually 95%.

Ethyl 3-(4-chlorophenyl)-5-[[4-(dimethylsulfamoyl)benzoyl]amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-85-1

• Formula:
• C24H21ClN4O6S2

• InChI:
• InChI=1S/C24H21ClN4O6S2/c1-4-35-24(32)20-18-13-36-22(19(18)23(31)29(27-20)16-9-7-15(25)8-10-16)26-21(30)14-5-11-17(12-6-14)37(33,34)28(2)3/h5-13H,4H2,1-3H3,(H,26,30)

• InChIKey:
• AOPNTEFBAAHYEH-UHFFFAOYSA-N

• Ethyl 3-(4-chlorophenyl)-5-[[4-(dimethylsulfamoyl)benzoyl]amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H21ClN4O6S2 and its molecular weight is 561.02. The purity is usually 95%.

N-(benzo[d]thiazol-2-yl)-3-nitro-N-(pyridin-2-ylmethyl)benzamide

In Stock

• CAS RN:
• 898350-85-1

• Formula:
• C20H14N4O3S

• InChI:
• InChI=1S/C20H14N4O3S/c25-19(14-6-5-8-16(12-14)24(26)27)23(13-15-7-3-4-11-21-15)20-22-17-9-1-2-10-18(17)28-20/h1-12H,13H2

• InChIKey:
• NGYZUGKRZJKWJM-UHFFFAOYSA-N

• N-(benzo[d]thiazol-2-yl)-3-nitro-N-(pyridin-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C20H14N4O3S and its molecular weight is 390.42. The purity is usually 95%.

4'-Chloro-3-(3-chloro-5-fluorophenyl)-3'-fluoropropiophenone

In Stock

• CAS RN:
• 898750-85-1

• Formula:
• C15H10Cl2F2O

• InChI:
• InChI=1S/C15H10Cl2F2O/c16-11-5-9(6-12(18)8-11)1-4-15(20)10-2-3-13(17)14(19)7-10/h2-3,5-8H,1,4H2

• InChIKey:
• DGVRSVQQUBHSKA-UHFFFAOYSA-N

• 4'-Chloro-3-(3-chloro-5-fluorophenyl)-3'-fluoropropiophenone is a useful research compound. Its molecular formula is C15H10Cl2F2O and its molecular weight is 315.1 g/mol. The purity is usually 95%.

N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)cyclopentanecarboxamide

Usually In Stock

• CAS RN:
• 903250-85-1

• Formula:
• C20H31N3O2

• InChI:
• InChI=1S/C20H31N3O2/c1-22-11-13-23(14-12-22)19(16-7-9-18(25-2)10-8-16)15-21-20(24)17-5-3-4-6-17/h7-10,17,19H,3-6,11-15H2,1-2H3,(H,21,24)

• InChIKey:
• OSWHJKSDSIEUMI-UHFFFAOYSA-N

• N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C20H31N3O2 and its molecular weight is 345.487. The purity is usually 95%.

6-(4-methoxyphenethyl)-4-(thiophen-2-yl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

In Stock

• CAS RN:
• 940250-85-1

• Formula:
• C19H19N3O3S

• InChI:
• InChI=1S/C19H19N3O3S/c1-25-13-6-4-12(5-7-13)8-9-22-11-14-16(18(22)23)17(21-19(24)20-14)15-3-2-10-26-15/h2-7,10,17H,8-9,11H2,1H3,(H2,20,21,24)

• InChIKey:
• CPXSIFALEQEFSB-UHFFFAOYSA-N

• 6-(4-methoxyphenethyl)-4-(thiophen-2-yl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a useful research compound. Its molecular formula is C19H19N3O3S and its molecular weight is 369.44. The purity is usually 95%.

Ethyl 4-[4-[(4-fluorophenyl)sulfamoyl]anilino]-4-oxobutanoate

In Stock

• CAS RN:
• 356550-85-1

• Formula:
• C18H19FN2O5S

• InChI:
• InChI=1S/C18H19FN2O5S/c1-2-26-18(23)12-11-17(22)20-14-7-9-16(10-8-14)27(24,25)21-15-5-3-13(19)4-6-15/h3-10,21H,2,11-12H2,1H3,(H,20,22)

• InChIKey:
• CLFNWXLKMQBOMN-UHFFFAOYSA-N

• Ethyl 4-[4-[(4-fluorophenyl)sulfamoyl]anilino]-4-oxobutanoate is a useful research compound. Its molecular formula is C18H19FN2O5S and its molecular weight is 394.4g/mol. The purity is usually 95%.

3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-amine

In Stock

• CAS RN:
• 1174850-85-1

• Formula:
• C6H8F3N3

• InChI:
• InChI=1S/C6H8F3N3/c1-4-2-5(10)12(11-4)3-6(7,8)9/h2H,3,10H2,1H3

• InChIKey:
• YKSZZXJPTNRVQM-UHFFFAOYSA-N

• 3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C6H8F3N3 and its molecular weight is 179.146. The purity is usually 95%.

1-{2-Bromo-6-[(methylamino)methyl]phenoxy}-2-methylpropan-2-ol hydrochloride

In Stock

• CAS RN:
• 1797250-85-1

• Formula:
• C12H19BrClNO2

• InChI:
• InChI=1S/C12H18BrNO2.ClH/c1-12(2,15)8-16-11-9(7-14-3)5-4-6-10(11)13;/h4-6,14-15H,7-8H2,1-3H3;1H

• InChIKey:
• JOOIWOUWGMTYIV-UHFFFAOYSA-N

• 1-{2-Bromo-6-[(methylamino)methyl]phenoxy}-2-methylpropan-2-ol hydrochloride is a useful research compound. Its molecular formula is C12H19BrClNO2 and its molecular weight is 324.64. The purity is usually 95%.

3-[2-[(E)-2-Cyano-3-oxo-3-(propan-2-ylamino)prop-1-enyl]phenoxy]propanoic acid

Usually In Stock

• CAS RN:
• 2094950-85-1

• Formula:
• C16H18N2O4

• InChI:
• InChI=1S/C16H18N2O4/c1-11(2)18-16(21)13(10-17)9-12-5-3-4-6-14(12)22-8-7-15(19)20/h3-6,9,11H,7-8H2,1-2H3,(H,18,21)(H,19,20)/b13-9+

• InChIKey:
• TUXCOMCIMJISGO-UHFFFAOYSA-N

• 3-[2-[(E)-2-Cyano-3-oxo-3-(propan-2-ylamino)prop-1-enyl]phenoxy]propanoic acid is a useful research compound. Its molecular formula is C16H18N2O4 and its molecular weight is 302.33. The purity is usually 95%.

1-(5-Fluoropyrimidin-2-yl)-4-(thiolan-3-yl)-1,4-diazepane

Usually In Stock

• CAS RN:
• 2379950-85-1

• Formula:
• C13H19FN4S

• InChI:
• InChI=1S/C13H19FN4S/c14-11-8-15-13(16-9-11)18-4-1-3-17(5-6-18)12-2-7-19-10-12/h8-9,12H,1-7,10H2

• InChIKey:
• FNWLCPPJYMKVLH-UHFFFAOYSA-N

• 1-(5-Fluoropyrimidin-2-yl)-4-(thiolan-3-yl)-1,4-diazepane is a useful research compound. Its molecular formula is C13H19FN4S and its molecular weight is 282.38. The purity is usually 95%.

N-benzyl-5-[5-(trifluoromethyl)pyridin-2-yl]-octahydropyrrolo[3,4-b]pyrrole-1-carboxamide

In Stock

• CAS RN:
• 2549050-85-1

• Formula:
• C20H21F3N4O

• InChI:
• InChI=1S/C20H21F3N4O/c21-20(22,23)16-6-7-18(24-11-16)26-12-15-8-9-27(17(15)13-26)19(28)25-10-14-4-2-1-3-5-14/h1-7,11,15,17H,8-10,12-13H2,(H,25,28)

• InChIKey:
• YYGMMMPIPPGLHK-UHFFFAOYSA-N

• N-benzyl-5-[5-(trifluoromethyl)pyridin-2-yl]-octahydropyrrolo[3,4-b]pyrrole-1-carboxamide is a useful research compound. Its molecular formula is C20H21F3N4O and its molecular weight is 390.4 g/mol. The purity is usually 95%.